N-{2-(1,3-benzodioxol-5-yl)-1-[(diethylamino)carbonyl]vinyl}-4-bromobenzamide

• IUPAC Name: N-[(E)-1-(1,3-benzodioxol-5-yl)-3-(diethylamino)-3-oxoprop-1-en-2-yl]-4-bromobenzamide
• InChI: InChI=1S/C21H21BrN2O4/c1-3-24(4-2)21(26)17(23-20(25)15-6-8-16(22)9-7-15)11-14-5-10-18-19(12-14)28-13-27-18/h5-12H,3-4,13H2,1-2H3,(H,23,25)/b17-11+
• InChI Key: NTLJAYXNYZANSA-GZTJUZNOSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=CC1=CC2=C(C=C1)OCO2)NC(=O)C3=CC=C(C=C3)Br
• Isomeric SMILES: CCN(CC)C(=O)/C(=C\C1=CC2=C(C=C1)OCO2)/NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C21H21BrN2O4
• Molecular Weight: 445.3 g/mol

Description

N-{2-(1,3-benzodioxol-5-yl)-1-[(diethylamino)carbonyl]vinyl}-4-bromobenzamide, also known as BDB, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. BDB is a derivative of the phenethylamine family and has been found to exhibit psychoactive properties. In

Mechanism of Action

N-{2-(1,3-benzodioxol-5-yl)-1-[(diethylamino)carbonyl]vinyl}-4-bromobenzamide acts as a serotonin and dopamine releaser, which means that it increases the release of these neurotransmitters in the brain. This compound also acts as a serotonin and dopamine reuptake inhibitor, which means that it inhibits the reuptake of these neurotransmitters, leading to increased levels of these neurotransmitters in the brain. This compound has also been found to bind to the serotonin transporter, which leads to the release of serotonin.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound has been shown to increase heart rate, blood pressure, and body temperature. This compound has also been found to increase the release of cortisol, a stress hormone. This compound has been shown to have a long duration of action, with effects lasting up to 12 hours.

Advantages and Limitations for Lab Experiments

N-{2-(1,3-benzodioxol-5-yl)-1-[(diethylamino)carbonyl]vinyl}-4-bromobenzamide has several advantages for lab experiments. This compound is easy to synthesize and is relatively stable. This compound has also been found to be selective for serotonin and dopamine release, which makes it a useful tool for studying the role of these neurotransmitters in the brain. However, this compound has several limitations for lab experiments. This compound has been found to be neurotoxic in high doses, which can limit its use in animal studies. This compound also has potential for abuse, which can limit its use in human studies.

Future Directions

There are several future directions for the study of N-{2-(1,3-benzodioxol-5-yl)-1-[(diethylamino)carbonyl]vinyl}-4-bromobenzamide. One potential direction is the development of this compound analogs that have improved selectivity and reduced toxicity. Another potential direction is the study of the long-term effects of this compound on the brain and behavior. Additionally, the potential therapeutic applications of this compound for the treatment of depression, anxiety, and post-traumatic stress disorder should be further explored.

Synthesis Methods

The synthesis method for N-{2-(1,3-benzodioxol-5-yl)-1-[(diethylamino)carbonyl]vinyl}-4-bromobenzamide involves several steps. The first step is the reaction of 3,4-methylenedioxyphenyl-2-nitropropene with diethylamine, which results in the formation of 3,4-methylenedioxyphenyl-2-nitropropene diethylamine. This intermediate is then reduced using palladium on charcoal and hydrogen gas, which results in the formation of 3,4-methylenedioxyphenyl-2-nitropropene diethylamine hydrochloride. The final step involves the reaction of 3,4-methylenedioxyphenyl-2-nitropropene diethylamine hydrochloride with 4-bromobenzoyl chloride, which results in the formation of this compound.

Scientific Research Applications

N-{2-(1,3-benzodioxol-5-yl)-1-[(diethylamino)carbonyl]vinyl}-4-bromobenzamide has been found to exhibit psychoactive properties, which has led to its potential applications in the field of neuroscience. This compound has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which can lead to altered mood, perception, and cognition. This compound has also been found to have potential therapeutic applications in the treatment of depression, anxiety, and post-traumatic stress disorder.